1-[3-[(3-Chlorophenyl)methyl]pyrrolidin-1-yl]-2-hydroxy-2-methylpropan-1-one is a chemical compound also known as Clephedrone. It belongs to the class of cathinone derivatives that act as stimulants and entactogens. Cathinone derivatives such as Clephedrone have been used as recreational drugs due to their psychoactive effects. Clephedrone has not been approved for medical use by the Food and Drug Administration (FDA) or any other regulatory authority.
Clephedrone has a molecular weight of 289.78 g/mol and a molecular formula of C16H19ClNO2. It is a white or off-white solid with a melting point range of 159-161°C. Clephedrone is soluble in water, ethanol, and dimethyl sulfoxide (DMSO), but insoluble in hexane.
Clephedrone can be synthesized by the condensation of 4-methylpropiophenone, paraformaldehyde, and hydrochloric acid in the presence of sodium borohydride. The synthesis of Clephedrone has been characterized by various spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.
Various analytical methods have been used to detect and quantify Clephedrone in biological and environmental samples. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the most commonly used techniques for the identification and quantification of Clephedrone.
Clephedrone acts as a stimulant and entactogen by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It has been reported to produce effects similar to those of other cathinone derivatives such as methcathinone and Mephedrone. Long-term use of cathinone derivatives has been associated with adverse effects on mental health, cardiovascular health, and kidney function.
The acute toxicity of Clephedrone has been studied in rats and mice. The median lethal dose (LD50) of Clephedrone in rats was found to be 44 mg/kg. In mice, the LD50 was found to be 38 mg/kg. Studies have also shown that repeated exposure to Clephedrone can cause liver and kidney damage in rodents.
Clephedrone has been used in a few scientific studies as a tool to investigate the effects of cathinone derivatives on the brain and behavior. However, its recreational use and lack of medical approval limit its application in scientific experiments.
Research on Clephedrone is limited, and most of the studies available are related to its recreational use and abuse potential. There is still much to be learned about the pharmacological and toxicological properties of Clephedrone.
If Clephedrone is found to have medical applications, it could potentially be used as a treatment for certain neurological and psychiatric disorders. It could also have industrial applications as a precursor for the synthesis of other compounds.
The lack of research on Clephedrone limits our understanding of its potential clinical and industrial applications. Future research should focus on the pharmacological and toxicological properties of Clephedrone to determine its suitability for medical and industrial use. Additionally, the development of analytical methods for the detection and quantification of Clephedrone in biological and environmental samples is necessary to track its use and potential impact on human health and the environment.
1. Investigating the safety and efficacy of Clephedrone in treating neurological and psychiatric disorders 2. Developing novel analytical methods for the detection and quantification of Clephedrone in different biological and environmental samples 3. Understanding the mechanism of action of Clephedrone on the brain and behavior 4. Evaluating the potential industrial uses of Clephedrone as a precursor for the synthesis of other compounds 5. Understanding the long-term effects of Clephedrone use on human health and the environment 6. Investigating the potential neurotoxicity of Clephedrone and its metabolites 7. Exploring the use of Clephedrone as a research tool in neuroscience and pharmacology 8. Developing regulations and policies to control the use and abuse of Clephedrone 9. Studying the interaction between Clephedrone and other drugs 10. Developing alternative synthetic routes for Clephedrone synthesis to reduce the use of toxic reagents.
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